N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide

• IUPAC Name: N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H21N3O6/c1-4-24-14-10-12(11-15(25-5-2)16(14)26-6-3)18-21-22-19(28-18)20-17(23)13-8-7-9-27-13/h7-11H,4-6H2,1-3H3,(H,20,22,23)
• InChI Key: MGYUPVDFCQNXMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN=C(O2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H21N3O6
• Molecular Weight: 387.4 g/mol

Description

“N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide” is a complex organic compound that contains several functional groups. It includes a furan ring, an oxadiazole ring, and a carboxamide group. The compound also contains a phenyl ring with three ethoxy groups attached.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, compounds with similar structures are often synthesized through condensation reactions. For instance, 1,3,4-oxadiazoles can be synthesized via the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, an oxadiazole ring, and a carboxamide group. The phenyl ring in the structure has three ethoxy groups attached.

Scientific Research Applications

Antibacterial Activity

The search for novel antibacterial agents is crucial due to the growing problem of microbial resistance. Furan derivatives have garnered significant interest in medicinal chemistry. Researchers have synthesized innovative antibacterial agents by incorporating the furan nucleus. . The antibacterial activity of N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide could contribute to combating drug-resistant infections.

Antioxidant Properties

Phytochemicals with antioxidant effects are actively sought after for their potential health benefits. While specific studies on this compound are limited, its furan and oxadiazole components may contribute to antioxidant activity. .

Insecticidal Activity

Although more research is needed, furan derivatives have demonstrated insecticidal properties. .

Antiviral Potential

While specific antiviral studies on this compound are scarce, furan derivatives have shown promise in inhibiting viral replication. .

Epoxy Resin Modification

In materials science, furan derivatives find applications in modifying epoxy resins. .

Other Therapeutic Applications

Beyond the mentioned fields, furan derivatives have been investigated for various therapeutic benefits, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, and anticancer properties. .